1-(4-Chloro-3-nitrophenyl)pyrrolidin-2-one

• IUPAC Name: 1-(4-chloro-3-nitrophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9ClN2O3/c11-8-4-3-7(6-9(8)13(15)16)12-5-1-2-10(12)14/h3-4,6H,1-2,5H2
• InChI Key: FLDGVCUKWQCKKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C10H9ClN2O3
• DSSTOX Substance ID: DTXSID301268092
• Molecular Weight: 240.64 g/mol
• CAS RN: 1087784-40-4

Description

“1-(4-Chloro-3-nitrophenyl)pyrrolidin-2-one” is a chemical compound with the molecular formula C10H9ClN2O3 and a molecular weight of 240.64. It’s used for research purposes.

Synthesis Analysis

While specific synthesis methods for “1-(4-Chloro-3-nitrophenyl)pyrrolidin-2-one” were not found, pyrrolidine derivatives are often synthesized either by ring construction from different cyclic or acyclic precursors or by functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “1-(4-Chloro-3-nitrophenyl)pyrrolidin-2-one” consists of a pyrrolidin-2-one ring attached to a 4-chloro-3-nitrophenyl group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 240.64. Further physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthetic Chemistry Applications

• Condensation Reactions : The interaction of 1-(4-nitrophenyl)pyrrolin-2-one with aromatic aldehydes in the presence of catalytic amounts of pyridine has been studied, leading to the synthesis of 5-arylidene derivatives. This research underlines the compound's utility in facilitating condensation reactions, a fundamental process in organic synthesis (Sibiryakova et al., 2006).

Materials Science Applications

• Polyimide Synthesis : A novel aromatic diamine monomer containing pyrrolidine groups was synthesized and used to create polyimides with exceptional solubility, thermal stability, and hydrophobicity. This showcases the compound's role in the development of high-performance materials suitable for electronic and coating applications (Huang et al., 2017).

Medicinal Chemistry Applications

• Antioxidant Activity : Novel derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid were synthesized and identified as potent antioxidants. This research highlights the compound's potential in creating antioxidant agents, which could be beneficial in preventing oxidative stress-related diseases (Tumosienė et al., 2019).

Organic Electronics Applications

• Nonlinear Optical Properties : The synthesis and characterization of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one and its nonlinear optical properties were explored. This work demonstrates the compound's relevance in the development of materials for optical devices, potentially enhancing the efficiency of electronic and photonic systems (Murthy et al., 2017).

Crystallography and Structural Analysis

• Crystal Growth and Characterization : Research on the growth and characterization of 1-(4-Nitrophenyl) pyrrolidine single crystals emphasizes the compound's utility in crystallography, providing insights into its structural properties and potential applications in materials science (Nirosha et al., 2015).

Future Directions

Pyrrolidine derivatives, including pyrrolidin-2-one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The future of “1-(4-Chloro-3-nitrophenyl)pyrrolidin-2-one” and similar compounds likely lies in further exploration of their potential therapeutic applications.

Mechanism of Action

The pyrrolidine ring’s saturated scaffold allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .